2-[(3,4-Dichlorobenzyl)sulfanyl]-5-methoxy-4-(2,4,5-trichlorophenoxy)pyrimidine

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-5-methoxy-4-(2,4,5-trichlorophenoxy)pyrimidine
• InChI: InChI=1S/C18H11Cl5N2O2S/c1-26-16-7-24-18(28-8-9-2-3-10(19)11(20)4-9)25-17(16)27-15-6-13(22)12(21)5-14(15)23/h2-7H,8H2,1H3
• InChI Key: DBUFDDDFMDUEED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1OC2=CC(=C(C=C2Cl)Cl)Cl)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H11Cl5N2O2S
• Molecular Weight: 496.6 g/mol

Description

2-[(3,4-Dichlorobenzyl)sulfanyl]-5-methoxy-4-(2,4,5-trichlorophenoxy)pyrimidine (DCBSP) is a synthetic organic compound that is of particular interest to scientists due to its unique properties and potential applications. DCBSP is a type of pyrimidine, a heterocyclic organic compound containing nitrogen and carbon. It is a white solid that is soluble in water, alcohol, and other polar solvents. It is also relatively stable to heat and light, making it an ideal candidate for various scientific and industrial applications.

Scientific Research Applications

Synthesis and Evaluation of Pyrimidine Derivatives

• Antifolate Inhibitors and Antitumor Agents : A series of novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines were synthesized as potential inhibitors of thymidylate synthase (TS) and evaluated for their antitumor and antibacterial activities. The analogues with specific substituents showed enhanced potency against human TS, indicating potential for development as antitumor agents (Gangjee et al., 1996).

• Spectroscopic Analysis and Molecular Docking : A specific pyrimidine derivative was investigated through spectroscopic methods, revealing insights into its structure and potential as a chemotherapeutic agent. Molecular docking suggested inhibitory activity against certain biological targets, hinting at possible anti-diabetic properties (Alzoman et al., 2015).

Pyrimidine Chemistry and Biological Activity

• Heterocyclic Derivatives Synthesis : Research focused on synthesizing new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives, highlighting a broad spectrum of biological activities such as antimicrobial and anticancer properties. This study emphasizes the versatility of pyrimidine derivatives in medicinal chemistry (Bassyouni & Fathalla, 2013).

• Corrosion Inhibition : Pyrimidine-2-thione derivatives have been studied for their effectiveness as corrosion inhibitors for mild steel in acidic environments. This application demonstrates the compound's potential in industrial settings to protect metals from corrosion, further extending the utility of pyrimidine derivatives beyond biological applications (Soltani et al., 2015).